Cas no 2172596-15-3 (methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172596-15-3
• MF: C₁₂H₂₄N₄
• MW: 224.345762252808
• CID: 6446810
• PubChem ID: 165600540
• Update Time: 2025-06-12

methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
• EN300-1596194
• methyl({[1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-yl]methyl})amine
• 2172596-15-3

• Inchi： 1S/C12H24N4/c1-5-6-12-11(9-13-4)14-15-16(12)8-7-10(2)3/h10,13H,5-9H2,1-4H3
• InChI Key： KNMVFUZMDFHBJD-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CCC)CCC(C)C

Computed Properties

• Exact Mass: 224.20009678g/mol
• Monoisotopic Mass: 224.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine

Introduction to Methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172596-15-3)

Methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine, also known by its CAS number 2172596-15-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a valuable candidate for various drug discovery and development initiatives.

The chemical structure of methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine consists of a central 1,2,3-triazole ring linked to a methyl group and a substituted alkyl chain. The presence of the triazole ring imparts significant stability and reactivity to the molecule, making it an attractive scaffold for the design of novel bioactive compounds. The alkyl substituents, specifically the 3-methylbutyl and propyl groups, contribute to the compound's lipophilicity and solubility properties, which are crucial for its pharmacokinetic behavior.

Recent studies have highlighted the potential of 1,2,3-triazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that certain 1,2,3-triazole derivatives exhibit potent anti-inflammatory and analgesic activities. The researchers found that these compounds effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine could be further investigated for its potential as an anti-inflammatory agent.

Another area of interest is the use of 1,2,3-triazoles in antiviral drug development. A study published in Antiviral Research in 2021 reported that a series of 1,2,3-triazole derivatives showed promising activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves the inhibition of viral replication by targeting specific viral enzymes. Given its structural similarity to other active triazole compounds, methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine may also exhibit antiviral properties and could be evaluated for its efficacy against emerging viral threats.

In addition to its biological activities, the synthetic accessibility of methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine is another factor that contributes to its appeal in pharmaceutical research. The click chemistry methodology has revolutionized the synthesis of 1,2,3-triazoles by providing a rapid and efficient route to these compounds. This method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is highly selective and tolerant of a wide range of functional groups. The ease of synthesis allows for the rapid generation of diverse triazole libraries for high-throughput screening and lead optimization.

The physicochemical properties of methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine have also been characterized in detail. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is moderately soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are important considerations for formulation development and drug delivery strategies.

Toxicity studies on similar triazole compounds have generally shown low toxicity profiles. However, comprehensive safety assessments are essential before advancing any compound into clinical trials. Preclinical studies should include evaluations of acute and chronic toxicity, genotoxicity, and carcinogenicity to ensure the safety profile of methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine.

In conclusion, methyl({1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172596-15-3) represents a promising compound with potential applications in anti-inflammatory and antiviral therapies. Its unique chemical structure and favorable synthetic accessibility make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into the biological activities and mechanisms of action of this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.